Cas no 54883-78-2 (1H-Benzotriazol-5-amine,1-phenyl-)

• Product Name: 1H-Benzotriazol-5-amine,1-phenyl-
• CAS No: 54883-78-2
• MF: C₁₂H₁₀N₄
• MW: 210.23460149765
• CID: 378880
• PubChem ID: 231705
• Update Time: 2025-04-19

1H-Benzotriazol-5-amine,1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzotriazol-5-amine,1-phenyl-
• 1-phenylbenzotriazol-5-amine
• 1-phenyl-1H-benzotriazol-5-amine
• 1-Phenyl-1H-benzotriazol-5-ylamin
• 1-phenyl-1H-benzotriazol-5-ylamine
• 1-Phenyl-5-amino-benztriazol
• 1-phenylbenzotriazole-5-ylamine
• 5-Amino-1-phenylbenzotriazol
• Benzotriazol-5-amine,1-phenyl
• SMR000393758
• Benzotriazol-5-amine, 1-phenyl-
• 1-Phenyl-1H-benzo[d][1,2,3]triazol-5-amine
• AASWUWVVKDFAMD-UHFFFAOYSA-N
• DTXSID30282837
• CHEMBL1501169
• MLS000737586
• HMS2759A14
• MFCD11557878
• 1-Phenyl-1H-1,2,3-benzotriazol-5-amine #
• SCHEMBL19911581
• NSC-28341
• NSC28341
• 54883-78-2
• 1-PHENYL-1,2,3-BENZOTRIAZOL-5-AMINE
• G64922

• Inchi： 1S/C12H10N4/c13-9-6-7-12-11(8-9)14-15-16(12)10-4-2-1-3-5-10/h1-8H,13H2
• InChI Key： AASWUWVVKDFAMD-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=CC=2)C2C=CC(=CC=2N=N1)N

Computed Properties

• Exact Mass: 210.09100
• Monoisotopic Mass: 210.091
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 56.7Ų

Experimental Properties

• Density: 1.33
• Boiling Point: 437.8°C at 760 mmHg
• Flash Point: 218.6°C
• Refractive Index: 1.721
• PSA: 56.73000
• LogP: 2.58390